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Compound of Interest

Compound Name: SA72

Cat. No.: B8722744 Get Quote

The proper disposal of any chemical substance is paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the disposal procedures

for substances identified as "SA72." It is crucial for researchers, scientists, and drug

development professionals to recognize that "SA72" is an identifier for several distinct products

with vastly different chemical properties and associated hazards.

Crucial First Step: Identify Your Specific SA72

Before proceeding with any disposal protocol, the single most critical step is to positively

identify the specific "SA72" product in your possession. Consult the manufacturer's Safety Data

Sheet (SDS) that accompanied the product. If the SDS is not readily available, contact the

manufacturer or supplier for a copy. Misidentification can lead to improper handling and

disposal, posing significant safety risks.

Summary of Identified "SA72" Products
The following table summarizes the key characteristics of various products identified as "SA72"

or a similar designation, based on available safety data sheets. This data is intended for

comparative purposes to highlight the importance of specific identification.
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Product Name Chemical Nature Key Hazards
Recommended
Disposal Path

SAS72 BRAKE

CLEANER

Extremely flammable

aerosol

Extremely flammable,

Skin irritant, May

cause drowsiness or

dizziness, Toxic to

aquatic life.[1]

Dispose of as

hazardous waste. Do

not incinerate. Follow

local regulations for

aerosol container

disposal.[1]

C-EAGLE (SA 72/50)
Styrene-acrylic

copolymer emulsion

Not classified as

hazardous.

Dispose of in

accordance with local,

state, and federal

regulations. May be

suitable for landfill

disposal if non-

hazardous.

SAG™ 1572 SE

Antifoam
Not specified

May form carbon

monoxide and carbon

dioxide in case of fire.

Wipe, scrape, or soak

up in an inert material

and put in a container

for disposal. Do not

allow runoff to sewer

or waterway.[2]

Sigma-Aldrich S7672 Not specified

Not a hazardous

substance or mixture

according to GHS.

Dispose of in

accordance with local,

state, and federal

regulations.

MR® 72 White

Contrast Paint

Extremely flammable

aerosol

Extremely flammable,

Causes serious eye

irritation, May cause

drowsiness or

dizziness.[3]

Dispose of

contaminated material

as waste according to

item 13 of the SDS.

Do not allow to enter

sewers/surface or

ground water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.workshopwarehouse.co.uk/downloads/dl/file/id/885/sas72.pdf
https://www.workshopwarehouse.co.uk/downloads/dl/file/id/885/sas72.pdf
https://azelisaes-us.com/wp-content/uploads/SAG-1572-SE-SDS-4_16_24.pdf
https://3akchemie.com/ndt-solutions/assets/doc/msds/MR-72.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8722744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Disposal Protocol for a Non-Hazardous
Laboratory Chemical
The following procedure is a general guideline for the disposal of a non-hazardous chemical

substance, based on the information for products like Sigma-Aldrich S7672. This protocol

should only be followed after confirming your specific SA72 is non-hazardous by consulting its

SDS.

Experimental Protocol: Disposal of Non-Hazardous
SA72
Objective: To safely and correctly dispose of a non-hazardous chemical agent, SA72.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, and chemical-resistant

gloves.

Leak-proof, sealable waste container, appropriately labeled.

Inert absorbent material (e.g., vermiculite, sand) for spills.

Copy of the substance-specific Safety Data Sheet (SDS).

Procedure:

Consult the SDS: Before handling, thoroughly review the Safety Data Sheet for your specific

SA72 product. Pay close attention to Section 7 (Handling and Storage), Section 8 (Exposure

Controls/Personal Protection), and Section 13 (Disposal Considerations).

Don Personal Protective Equipment (PPE): At a minimum, wear safety glasses, a lab coat,

and chemical-resistant gloves.

Prepare the Waste Container:

Select a waste container that is compatible with the chemical.
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Transfer the Waste:

Carefully transfer the waste SA72 into the prepared waste container.

Avoid splashing or creating dust.

If dealing with a liquid, pour slowly and carefully. If a solid, use a scoop or spatula.

Seal and Store the Container:

Securely seal the waste container.

Store the container in a designated waste accumulation area, away from incompatible

materials.

Handle Spills:

In case of a spill, contain the material using an inert absorbent.

Scoop the absorbed material into the waste container.

Clean the spill area as recommended in the SDS.

Final Disposal:

Arrange for the disposal of the waste container through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of the chemical down the drain unless explicitly permitted by the SDS and

local regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the critical decision-making process for the proper disposal of

any substance identified as SA72.
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Preparation & Identification

Hazard Assessment

Disposal Paths

Completion

Start: SA72 Disposal Task

1. Positively Identify the Specific
SA72 Product

2. Locate and Review the
Product-Specific SDS

3. Is the Substance Classified
as Hazardous in the SDS?

4a. Follow Hazardous Waste Protocol:
- Use Designated PPE

- Segregate Waste
- Label Container Correctly
- Contact EHS for Pickup

Yes

4b. Follow Non-Hazardous Waste Protocol:
- Confirm with EHS if unsure
- Dispose in Accordance with

Institutional & Local Regulations

No

End: SA72 Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of SA72, emphasizing SDS review.
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By adhering to these guidelines and prioritizing the positive identification of the specific

chemical, laboratory professionals can ensure the safe and compliant disposal of "SA72" and

contribute to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8722744?utm_src=pdf-body
https://www.benchchem.com/product/b8722744?utm_src=pdf-custom-synthesis
https://www.workshopwarehouse.co.uk/downloads/dl/file/id/885/sas72.pdf
https://azelisaes-us.com/wp-content/uploads/SAG-1572-SE-SDS-4_16_24.pdf
https://3akchemie.com/ndt-solutions/assets/doc/msds/MR-72.pdf
https://www.benchchem.com/product/b8722744#sa72-proper-disposal-procedures
https://www.benchchem.com/product/b8722744#sa72-proper-disposal-procedures
https://www.benchchem.com/product/b8722744#sa72-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8722744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8722744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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